N-[(1-methylsulfonylpiperidin-2-yl)methyl]pyrrolidine-1-carboxamide

• IUPAC Name: N-[(1-methylsulfonylpiperidin-2-yl)methyl]pyrrolidine-1-carboxamide
• InChI: InChI=1S/C12H23N3O3S/c1-19(17,18)15-9-3-2-6-11(15)10-13-12(16)14-7-4-5-8-14/h11H,2-10H2,1H3,(H,13,16)
• InChI Key: VBWWURPMJPXATO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCCC1CNC(=O)N2CCCC2
• Molecular Formula: C12H23N3O3S
• Molecular Weight: 289.40 g/mol

Description

N-[(1-methylsulfonylpiperidin-2-yl)methyl]pyrrolidine-1-carboxamide is a compound that features a pyrrolidine ring and a piperidine ring, both of which are common scaffolds in medicinal chemistry. The presence of these rings often contributes to the compound’s biological activity and its potential use in various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1-methylsulfonylpiperidin-2-yl)methyl]pyrrolidine-1-carboxamide typically involves the formation of the piperidine and pyrrolidine rings followed by their functionalization. One common method involves the reaction of a piperidine derivative with a pyrrolidine derivative under specific conditions to form the desired compound. The reaction conditions often include the use of solvents such as methanol or ethanol and catalysts to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of N-[(1-methylsulfonylpiperidin-2-yl)methyl]pyrrolidine-1-carboxamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors and automated systems to control the reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

N-[(1-methylsulfonylpiperidin-2-yl)methyl]pyrrolidine-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for chlorination.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

N-[(1-methylsulfonylpiperidin-2-yl)methyl]pyrrolidine-1-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biological targets.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(1-methylsulfonylpiperidin-2-yl)methyl]pyrrolidine-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved can vary depending on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine derivatives: Compounds with similar pyrrolidine rings, such as pyrrolidine-2-one and pyrrolidine-2,5-diones.

Piperidine derivatives: Compounds with similar piperidine rings, such as piperidine-4-carboxamide.

Uniqueness

N-[(1-methylsulfonylpiperidin-2-yl)methyl]pyrrolidine-1-carboxamide is unique due to the combination of the piperidine and pyrrolidine rings, which may confer distinct biological activities and chemical properties compared to other similar compounds. This uniqueness makes it a valuable compound for various research applications.